1-Cyclopropane Mycophenolic Acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Cyclopropane Mycophenolic Acid is a variant of Mycophenolic Acid (MPA), which is a potent immunosuppressant agent . MPA inhibits de novo purine biosynthesis and has shown antibacterial, antifungal, and antiviral properties . The 1-Cyclopropane variant of MPA is available for purchase as a high-quality reference material .
Molecular Structure Analysis
Mycophenolic Acid is a meroterpenoid composed of a phthalide moiety substituted by a terpenoid side chain . The 1-Cyclopropane variant likely incorporates a cyclopropane ring into this structure, but specific details are not available in the current literature.
Scientific Research Applications
Medicinal Chemistry: Immunosuppressive Agent
1-Cyclopropane Mycophenolic Acid (CPMA) is structurally related to mycophenolic acid (MPA), a potent immunosuppressant widely used in organ transplantation to prevent graft rejection . CPMA’s unique cyclopropane ring may offer a different pharmacokinetic profile, potentially leading to new therapeutic strategies. Research in this area focuses on optimizing drug delivery systems, such as nanogels, to target specific immune cells .
Antiviral Research: Influenza A Virus Inhibition
Studies have shown that derivatives of mycophenolic acid, like CPMA, exhibit inhibitory effects against the replication of Influenza A virus strains . This opens up avenues for CPMA to be developed into novel antiviral agents, especially considering the need for new drugs with high efficiency and low toxicity.
Agricultural Chemistry: Plant Growth and Protection
In agriculture, CPMA could be investigated for its role in modulating plant hormones like ethylene, which is crucial for plant growth and stress responses . By influencing ethylene levels, CPMA might help in developing new strategies to enhance plant growth and yield.
Environmental Science: Ethylene Production and Regulation
The environmental applications of CPMA may include the study of ethylene production and its impact on plant ecosystems . Understanding how CPMA affects ethylene levels could lead to insights into plant development and stress adaptation, contributing to ecological balance and sustainability.
Biotechnology: Plant-Bacterial Interactions
CPMA’s potential role in biotechnology could be explored through its impact on plant-bacterial interactions, particularly in the context of ethylene and ACC (1-aminocyclopropane-1-carboxylate) signaling . This could lead to the development of bio-fertilizers and bio-pesticides that promote plant health and resilience.
Organic Chemistry: Synthetic Applications
In organic chemistry, CPMA could be utilized for its reactivity in cyclopropane synthesis, which is valuable for creating complex molecular architectures . Its unique structure may provide novel pathways for chemical transformations, contributing to the synthesis of new compounds with potential industrial applications.
Pharmaceutical Development: Drug Optimization
CPMA may be used in pharmaceutical research to develop new drugs or optimize existing therapies. Its cyclopropane moiety could influence the drug’s binding affinity and efficacy, leading to improved treatment options for various diseases .
Chemical Research: Reactivity and Transformations
The reactivity of CPMA in chemical reactions, such as cycloadditions or rearrangements, is of interest in fundamental chemistry research . Understanding these reactions could provide insights into reaction mechanisms and the development of new synthetic methodologies.
Mechanism of Action
Target of Action
1-Cyclopropane Mycophenolic Acid (1-CPMA) primarily targets the de novo purine biosynthesis pathway . This pathway is crucial for the production of guanine nucleotides, which are essential for DNA and RNA synthesis, as well as other cellular functions .
Mode of Action
1-CPMA acts as a potent immunosuppressant agent by inhibiting the enzyme inosine monophosphate dehydrogenase (IMPDH) . IMPDH plays a critical role in the de novo purine biosynthesis pathway. By inhibiting IMPDH, 1-CPMA disrupts the production of guanine nucleotides, thereby suppressing the proliferation of lymphocytes and other immune cells .
Biochemical Pathways
The inhibition of IMPDH by 1-CPMA affects the de novo purine biosynthesis pathway . This disruption leads to a decrease in the production of guanine nucleotides, which are essential for the proliferation of immune cells. As a result, the immune response is suppressed, which is beneficial in preventing organ transplant rejection and treating autoimmune diseases .
Pharmacokinetics
The pharmacokinetics of 1-CPMA involves its absorption, distribution, metabolism, and excretion (ADME). It is absorbed in the gastrointestinal tract and distributed throughout the body . The metabolism of 1-CPMA occurs in the liver, and it is primarily excreted in the urine . Factors such as renal function, serum albumin levels, sex, ethnicity, food intake, and concurrent administration of interacting drugs can significantly influence the pharmacokinetics of 1-CPMA .
Result of Action
The primary result of 1-CPMA’s action is the suppression of the immune response . By inhibiting the de novo purine biosynthesis pathway, 1-CPMA reduces the proliferation of immune cells, thereby preventing organ transplant rejection and treating autoimmune diseases .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-CPMA. For instance, heat stress can affect the efficacy of 1-CPMA . Additionally, the presence of other medications can interact with 1-CPMA, potentially altering its pharmacokinetics and overall effectiveness .
Safety and Hazards
Mycophenolic Acid is considered hazardous and can cause harm if swallowed, suspected of causing genetic defects, may damage the unborn child, and causes damage to organs through prolonged or repeated exposure . It is likely that 1-Cyclopropane Mycophenolic Acid shares similar hazards, although specific details are not available in the current literature.
Future Directions
The use of Mycophenolic Acid and its variants, including 1-Cyclopropane Mycophenolic Acid, in the treatment of various autoimmune diseases is increasing . Future research may focus on improving the understanding of the pharmacokinetics and pharmacodynamics of these compounds, as well as their potential use in other therapeutic areas .
properties
IUPAC Name |
3-[2-[(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)methyl]-1-methylcyclopropyl]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22O6/c1-9-12-8-24-17(22)14(12)15(21)11(16(9)23-3)6-10-7-18(10,2)5-4-13(19)20/h10,21H,4-8H2,1-3H3,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVUZLDOXUBRWHS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2COC(=O)C2=C(C(=C1OC)CC3CC3(C)CCC(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopropane Mycophenolic Acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.